Cas no 5074-25-9 ((5,6-dimethylbenzotriazol-1-yl)-phenylmethanone)

(5,6-dimethylbenzotriazol-1-yl)-phenylmethanone structure
5074-25-9 structure
Product Name:(5,6-dimethylbenzotriazol-1-yl)-phenylmethanone
CAS No:5074-25-9
MF:C15H13N3O
MW:251.283222913742
CID:1572687
PubChem ID:256338
Update Time:2025-04-21

(5,6-dimethylbenzotriazol-1-yl)-phenylmethanone Chemical and Physical Properties

Names and Identifiers

    • (5,6-dimethylbenzotriazol-1-yl)-phenylmethanone
    • (5,6-dimethyl-1h-benzotriazol-1-yl)(phenyl)methanone
    • NSC83122
    • AC1L5UDO
    • AC1Q5KEV
    • CTK4J3084
    • KST-1A5845
    • AR-1A6206
    • NSC-83122
    • AG-J-60879
    • (5,6-dimethyl-1h-benzotriazol-1-yl)(phenyl)methanone; NSC83122; AC1L5UDO; AC1Q5KEV; CTK4J3084; KST-1A5845; AR-1A6206; NSC-83122; AG-J-60879;
    • DTXSID10292479
    • CHEMBL4446986
    • BDBM50528898
    • 5074-25-9
    • Inchi: 1S/C15H13N3O/c1-10-8-13-14(9-11(10)2)18(17-16-13)15(19)12-6-4-3-5-7-12/h3-9H,1-2H3
    • InChI Key: BIWLDPOPZDFCEM-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)N1C2C=C(C)C(C)=CC=2N=N1

Computed Properties

  • Exact Mass: 251.10599
  • Monoisotopic Mass: 251.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • Density: 1.22
  • Boiling Point: 436.4°C at 760 mmHg
  • Flash Point: 217.7°C
  • Refractive Index: 1.65
  • PSA: 47.78

(5,6-dimethylbenzotriazol-1-yl)-phenylmethanone Related Literature

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